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Abstract
Phycoerythrobilin, a red-colored, light-harvesting linear tetrapyrrole pigment, is a key

chromophore within the phycobiliprotein family, particularly phycoerythrin.[1][2] Found

predominantly in cyanobacteria, red algae, and cryptophytes, this molecule plays a crucial role

in photosynthesis by capturing light energy in the green part of the spectrum and transferring it

to chlorophyll.[1][3] Its potent antioxidant and fluorescent properties have garnered significant

interest in the fields of drug development, diagnostics, and biotechnology. This technical guide

provides an in-depth overview of the discovery of phycoerythrobilin, its diverse natural

sources, and detailed experimental protocols for its extraction, purification, and quantification.

Furthermore, it presents a comprehensive summary of quantitative data on phycoerythrobilin
content in various organisms and elucidates its biosynthetic pathway.

Discovery and Structural Elucidation
The discovery of phycoerythrobilin is intrinsically linked to the study of phycoerythrin, the

protein to which it is covalently bound. Early research focused on characterizing the spectral

properties of these brilliantly colored proteins. It was the distinct red-orange fluorescence and

absorption maxima that hinted at the presence of a unique chromophore.[2] The precise

structure of phycoerythrobilin was elucidated through a combination of chemical degradation,

mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These studies

revealed its open-chain tetrapyrrole structure, distinguishing it from the cyclic porphyrin
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structure of chlorophyll.[1] Phycoerythrobilin is covalently attached to the phycoerythrin

apoprotein via a thioether bond to a cysteine residue.[4]

Natural Sources of Phycoerythrobilin
Phycoerythrobilin is synthesized by a variety of photosynthetic organisms, where it is a

constituent of phycoerythrin. The content of phycoerythrin, and consequently

phycoerythrobilin, can vary significantly depending on the species and environmental

conditions such as light intensity and quality.[3][5]

Cyanobacteria
Cyanobacteria, also known as blue-green algae, are a major source of C-phycoerythrin.

Species such as Nostoc, Anabaena, and Tolypothrix have been reported to contain high levels

of this pigment-protein complex.[3] Marine Synechococcus species are also notable for their

phycoerythrin content, which can be modulated in response to the light environment in a

process known as complementary chromatic adaptation.[6]

Red Algae (Rhodophyta)
Red algae are a rich source of R-phycoerythrin and B-phycoerythrin. Genera like Gracilaria,

Porphyridium, and Callithamnion are well-documented producers of high concentrations of

phycoerythrin.[5][7] The red macroalga Porphyra (nori) also contains significant amounts of

phycoerythrin.[6]

Cryptophytes (Cryptophyta)
Cryptophytes are a group of unicellular algae that possess phycoerythrin within their thylakoid

lumen. Species such as Rhodomonas salina are known to contain phycoerythrin 545 (PE545),

which is characterized by its specific absorption maxima.[2]

Quantitative Data on Phycoerythrin and
Phycoerythrobilin Content
The following tables summarize the phycoerythrin and estimated phycoerythrobilin content in

various organisms, as reported in the literature. The phycoerythrobilin content is estimated

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.aatbio.com/products/pe-r-phycoerythrin-cas-11016-17-4
https://www.benchchem.com/product/b231632?utm_src=pdf-body
https://www.mdpi.com/2304-8158/11/14/2069
https://www.benchchem.com/product/b231632?utm_src=pdf-body
https://www.benchchem.com/product/b231632?utm_src=pdf-body
https://www.benchchem.com/product/b231632?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9863059/
https://pubmed.ncbi.nlm.nih.gov/16661941/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9863059/
https://www.researchgate.net/figure/Phycoerythrin-PE-concentration-mg-PE-g-dry-weight-extracted-from-five-different_fig2_362291534
https://pubmed.ncbi.nlm.nih.gov/16661941/
https://www.mdpi.com/2077-1312/10/9/1168
https://www.researchgate.net/figure/Phycoerythrin-PE-concentration-mg-PE-g-dry-weight-extracted-from-five-different_fig2_362291534
https://en.wikipedia.org/wiki/Phycoerythrin
https://www.benchchem.com/product/b231632?utm_src=pdf-body
https://www.benchchem.com/product/b231632?utm_src=pdf-body
https://www.benchchem.com/product/b231632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b231632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


based on the reported phycoerythrin concentration, the number of phycoerythrobilin
chromophores per phycoerythrin molecule, and their respective molecular weights.

Note: The number of phycoerythrobilin (PEB) molecules per phycoerythrin (PE) molecule can

vary between species and even within the same species under different growth conditions. The

molecular weight of phycoerythrin is approximately 240,000 Daltons, and the molecular weight

of phycoerythrobilin is approximately 586.68 g/mol .[2][8]

Table 1: Phycoerythrin and Estimated Phycoerythrobilin Content in Cyanobacteria

Species
Phycoerythrin
Content (mg/g dry
weight)

Estimated
Phycoerythrobilin
Content (mg/g dry
weight)

Reference(s)

Tolypothrix sp. 660 1.62 [3]

Nostoc sp. 125.11 0.31 [3]

Anabaena sp. 102 0.25 [3]

Pseudanabaena sp. 92.57 0.23 [3]

Table 2: Phycoerythrin and Estimated Phycoerythrobilin Content in Red Algae
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Species
Phycoerythrin
Content (mg/g dry
weight)

Estimated
Phycoerythrobilin
Content (mg/g dry
weight)

Reference(s)

Porphyridium

cruentum
50 - 100 0.12 - 0.25 [5]

Gracilaria gracilis 0.09 - 0.12 0.00022 - 0.00029 [5]

Palmaria palmata 54.3 0.13 [3]

Callithamnion

byssoides
Not specified Not specified [7]

Plocamium

cartilagineum
Not specified Not specified

Table 3: Phycoerythrin and Estimated Phycoerythrobilin Content in Cryptophytes

Species
Phycoerythrin
Content (mg/g dry
weight)

Estimated
Phycoerythrobilin
Content (mg/g dry
weight)

Reference(s)

Rhodomonas sp. 281.16 0.69

Cryptomonas ozolinii ~150-250 ~0.37-0.61 [8]

Cryptomonas

pyrenoidifera
~100-200 ~0.25-0.49 [8]

Cryptomonas curvata ~50-150 ~0.12-0.37 [8]

Biosynthesis of Phycoerythrobilin
Phycoerythrobilin is synthesized from heme in a multi-step enzymatic pathway. The process

begins with the oxidative cleavage of the heme macrocycle by heme oxygenase (HO) to

produce biliverdin IXα. Subsequently, a series of ferredoxin-dependent bilin reductases

catalyze the conversion of biliverdin IXα to phycoerythrobilin.
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In most cyanobacteria, red algae, and cryptophytes, this conversion is a two-step process:

PebA (15,16-dihydrobiliverdin:ferredoxin oxidoreductase): This enzyme catalyzes the

reduction of the C15-C16 double bond of biliverdin IXα to form 15,16-dihydrobiliverdin.

PebB (phycoerythrobilin:ferredoxin oxidoreductase): This enzyme then reduces the A-ring

of 15,16-dihydrobiliverdin to yield phycoerythrobilin.

An alternative, single-enzyme pathway exists in some cyanophages, where the enzyme PebS

(phycoerythrobilin synthase) directly converts biliverdin IXα to phycoerythrobilin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b231632?utm_src=pdf-body-img
https://www.benchchem.com/product/b231632?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b231632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Phycoerythrin (PE) | AAT Bioquest [aatbio.com]

2. Phycoerythrin - Wikipedia [en.wikipedia.org]

3. A Review on a Hidden Gem: Phycoerythrin from Blue-Green Algae - PMC
[pmc.ncbi.nlm.nih.gov]

4. mdpi.com [mdpi.com]

5. Phycoerythrins of the Red Alga Callithamnion: VARIATION IN PHYCOERYTHROBILIN
AND PHYCOUROBILIN CONTENT - PubMed [pubmed.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. mdpi.com [mdpi.com]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Phycoerythrobilin: A Technical Guide to its Discovery,
Natural Sources, and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b231632#discovery-and-natural-sources-of-
phycoerythrobilin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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